2-((2-(Aminomethyl)pyridin-3-yl)methyl)isoindoline-1,3-dione

• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 2-[[2-(aminomethyl)pyridin-3-yl]methyl]isoindole-1,3-dione
• InChI: InChI=1S/C15H13N3O2/c16-8-13-10(4-3-7-17-13)9-18-14(19)11-5-1-2-6-12(11)15(18)20/h1-7H,8-9,16H2
• InChI Key: ZWYFPHIRSFEKJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=C(N=CC=C3)CN

Description

2-((2-(Aminomethyl)pyridin-3-yl)methyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C15H13N3O2 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a mixture of 3-((1,3-dioxoisoindolin-2-yl)methyl)picolinonitrile (10 g, 38 mmol) and methanol (80 mL) was added conc. HCl (6.5 mL, 76 mmol) and 10% Pd/C (1 g). The mixture was stirred vigorously under 50 Psi H2 for 6 hrs. The mixture was filtered through the Celite pad and washed with methanol. The combined filtrate was concentrated to give the 2-((2-(aminomethyl)pyridin-3-yl)methyl)isoindoline-1,3-dione as a white solid in quantitative yield. LRMS (M+H+) m/z 268.1.